Cas no 785777-92-6 (5-Bromo-2-chloro-4-(trifluoromethyl)pyrimidine)

• Product Name: 5-Bromo-2-chloro-4-(trifluoromethyl)pyrimidine
• CAS No: 785777-92-6
• MF: C₅HBrClF₃N₂
• MW: 261.427049398422
• MDL: MFCD13176600
• CID: 1038542
• PubChem ID: 11425490
• Update Time: 2025-04-20

5-Bromo-2-chloro-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-4-(trifluoromethyl)pyrimidine
• 5-Bromo-2-chloro-4-(trifluoromethyl)-1,3-diazine
• AB66610
• AGN-PC-008UWC
• ANW-70134
• CTK6H4116
• MolPort-016-581-377
• PC6208
• 5-BROMO-2-CHLORO-4(TRIFLUOROMETHYL)PYRIMIDINE
• Pyrimidine, 5-bromo-2-chloro-4-(trifluoromethyl)-
• VTIPESROQQNDJL-UHFFFAOYSA-N
• CM10691
• AK100550
• SY034607
• ST24023910
• Z5132
• 2-chloro-5-bromo-4-(trifluoromethyl)pyrimidine
• 2-Chloro-4-(trifluoromethyl)-5-bromopyrim
• AKOS016001644
• SCHEMBL3186975
• MFCD13176600
• DTXSID50465509
• CS-0208683
• EN300-76396
• Z1188084092
• AMY2703
• DS-3556
• 785777-92-6
• A856603
• DB-368386
• 5-Bromo-2-chloro-4-(trifluoromethyl)-1,3-diazine;

• MDL： MFCD13176600
• Inchi： 1S/C5HBrClF3N2/c6-2-1-11-4(7)12-3(2)5(8,9)10/h1H
• InChI Key： VTIPESROQQNDJL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 259.89637g/mol
• Monoisotopic Mass: 259.89637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.8

5-Bromo-2-chloro-4-(trifluoromethyl)pyrimidine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C